2-(4-chlorophenoxy)-N-(4-(dimethylamino)-2-ethoxypyrimidin-5-yl)acetamide

• IUPAC Name: 2-(4-chlorophenoxy)-N-[4-(dimethylamino)-2-ethoxypyrimidin-5-yl]acetamide
• InChI: InChI=1S/C16H19ClN4O3/c1-4-23-16-18-9-13(15(20-16)21(2)3)19-14(22)10-24-12-7-5-11(17)6-8-12/h5-9H,4,10H2,1-3H3,(H,19,22)
• InChI Key: VFGSOVOBVUCZFS-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=NC=C(C(=N1)N(C)C)NC(=O)COC2=CC=C(C=C2)Cl
• Molecular Formula: C16H19ClN4O3
• Molecular Weight: 350.80 g/mol
• CAS No.: 1788772-96-2

Description

The compound “2-(4-chlorophenoxy)-N-(4-(dimethylamino)-2-ethoxypyrimidin-5-yl)acetamide” is a chemical substance with a specific molecular structure. Unfortunately, there is limited information available about this specific compound.

Molecular Structure Analysis

The molecular structure of a compound is determined by the arrangement of atoms within the molecule and the bonds that hold these atoms together. Unfortunately, the specific molecular structure for this compound is not provided in the available sources.

Physical And Chemical Properties Analysis

Physical and chemical properties include characteristics such as melting point, boiling point, density, molecular formula, and molecular weight. Unfortunately, specific physical and chemical properties for this compound are not available in the sources I have access to.

Scientific Research Applications

Potential Pesticides

Research on derivatives of N-(ω-hydroxyalkyl)-4-chlorophenoxyacetamide, closely related to the compound , highlights their characterization as potential pesticides. The study provided new diffraction data for these compounds, which could inform their application in pest management practices. The organic compounds characterized include several derivatives with potential pesticidal properties, offering insights into their crystalline structure and potential efficacy as pesticides (E. Olszewska, B. Tarasiuk, & S. Pikus, 2009).

Antimicrobial Agents

A series of pyridines, pyrimidinones, oxazinones, and their derivatives were synthesized using citrazinic acid as a starting material. These compounds were evaluated for their antimicrobial activities and showed promising results comparable to reference drugs like streptomycin and fusidic acid. This research suggests the potential of such derivatives in developing new antimicrobial agents (A. Hossan et al., 2012).

Synthetic and Process Research

Another study focused on the synthesis of 4,6-dichloro-2-methylpyrimidine, an important intermediate in the synthesis of anticancer drugs. This research detailed the synthesis process, providing valuable information for the production of such intermediates for pharmaceutical applications. Optimizing the synthesis conditions could contribute to more efficient production processes for related compounds (Guo Lei-ming, 2012).

Chemical Reactivity and Synthesis

Further studies on the reactivity of acetamidines with various agents like dimethyl acetylenedicarboxylate have provided insights into the synthesis of novel compounds. These reactions yield products with potential applications in medicinal chemistry and drug development. The research contributes to understanding the chemical properties and reactivity of acetamidine derivatives, offering pathways for synthesizing new chemical entities (L. Prikazchikova et al., 1977).

Safety and Hazards

Information about the safety and hazards of a compound is crucial for handling and storage. Unfortunately, specific safety and hazard information for this compound is not available in the sources I have access to.

Mechanism of Action

Mode of Action

Similar compounds have been found to act on the cerebral cortex, promoting the redox of brain cells, increasing the utilization of sugar, and regulating the metabolism of nerve cells .

Biochemical Pathways

It’s known that similar compounds can promote the excitation of the nervous system in a state of inhibition .

Pharmacokinetics

These properties are crucial in determining the bioavailability of the compound .

Result of Action

Similar compounds have been found to be effective drugs for stimulating the spirit and inhibiting fatigue .

Action Environment

It’s known that similar compounds can decompose and fail when exposed to moisture .